tert-Butyl 5-(hydroxymethyl)-1H-benzo[d]imidazole-1-carboxylate
Overview
Description
Tert-Butyl 5-(hydroxymethyl)-1H-benzo[d]imidazole-1-carboxylate is a useful research compound. Its molecular formula is C13H16N2O3 and its molecular weight is 248.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemosensing : A study by Emandi, Flanagan, and Senge (2018) describes the use of imidazole derivatives, including tert-butyl substituted compounds, as reversible luminescent sensors for detecting cyanide and mercury ions. This application is significant in environmental monitoring and safety (Emandi, Flanagan, & Senge, 2018).
Antitumor Agents : Abonía et al. (2011) synthesized novel benzimidazoles, including tert-butyl substituted derivatives, as potential antitumor agents. They showed significant activity against various human tumor cell lines, highlighting their potential in cancer therapy (Abonía et al., 2011).
Structural Characterization and Hydrogen Bond Studies : Das et al. (2016) explored tert-butyl substituted carbamate derivatives for their structural properties and hydrogen bond interactions. This research provides insights into molecular design and crystal engineering (Das et al., 2016).
Electrochemical and Optical Properties in Polymers : Ozelcaglayan et al. (2012) investigated a benzimidazole unit, including a tert-butyl group, for its electrochemical and optical properties when used as an acceptor unit in donor-acceptor-donor type polymers. This has implications in materials science and electronics (Ozelcaglayan et al., 2012).
Synthesis of Indole-5-carboxylic Acid Esters : Fritsche, Deguara, and Lehr (2006) demonstrated the synthesis of tert-butyl esters of indole-5-carboxylic acid and related compounds, including benzimidazole derivatives. This process is relevant in organic synthesis and pharmaceuticals (Fritsche, Deguara, & Lehr, 2006).
Synthesis of Fused Tetracyclic Heterocycles : Li et al. (2013) used tert-butyl substituted compounds in the synthesis of fused tetracyclic heterocycles, highlighting their utility in creating complex organic structures (Li et al., 2013).
Properties
IUPAC Name |
tert-butyl 5-(hydroxymethyl)benzimidazole-1-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O3/c1-13(2,3)18-12(17)15-8-14-10-6-9(7-16)4-5-11(10)15/h4-6,8,16H,7H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMKKFGNUTBQFFI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C=NC2=C1C=CC(=C2)CO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80743443 | |
Record name | tert-Butyl 5-(hydroxymethyl)-1H-benzimidazole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80743443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
725237-71-8 | |
Record name | tert-Butyl 5-(hydroxymethyl)-1H-benzimidazole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80743443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.